Cas no 1935907-87-1 (1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde
• CAS No: 1935907-87-1
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5744249
• PubChem ID: 126998075
• Update Time: 2025-11-06

1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620225
• 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde
• 1935907-87-1
• Cyclopentanecarboxaldehyde, 1-(cyclobutylmethyl)-3-methyl-

• Inchi： 1S/C12H20O/c1-10-5-6-12(7-10,9-13)8-11-3-2-4-11/h9-11H,2-8H2,1H3
• InChI Key： BCXPLIPCWOJKFD-UHFFFAOYSA-N
• SMILES： O=CC1(CCC(C)C1)CC1CCC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.011±0.06 g/cm3(Predicted)
• Boiling Point: 249.4±9.0 °C(Predicted)

Additional information on 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde

Professional Introduction to Compound with CAS No. 1935907-87-1 and Product Name: 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde

The compound with the CAS number 1935907-87-1 and the product name 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of a cyclobutylmethyl group and a methyl-substituted cyclopentane ring contributes to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the exploration of heterocyclic compounds has been a focal point in academic and industrial research. The 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde molecule, with its intricate cyclic structure, is particularly noteworthy. The aldehyde functional group at the 1-position provides a reactive site for further functionalization, enabling the construction of more elaborate molecular architectures. This characteristic makes it an attractive candidate for use in the development of novel pharmaceuticals and agrochemicals.

The cyclobutylmethyl moiety introduces rigidity to the molecule, which can influence its biological activity and interaction with biological targets. This structural feature has been increasingly studied in the context of drug design, as it can enhance binding affinity and selectivity. Recent studies have demonstrated that compounds incorporating cyclobutyl groups often exhibit improved pharmacokinetic properties, including enhanced solubility and metabolic stability. These attributes are crucial for the development of effective therapeutic agents.

Moreover, the 3-methylcyclopentane ring in 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde contributes to its overall steric environment, which can be fine-tuned to optimize biological activity. The methyl substituent at the 3-position adds another layer of complexity, influencing both electronic and steric properties. This dual influence makes the compound a versatile scaffold for medicinal chemists seeking to develop new drugs with specific biological profiles.

Current research in this area has focused on leveraging computational methods to predict and enhance the properties of such compounds. Advanced computational techniques, including molecular dynamics simulations and quantum mechanical calculations, have been employed to understand the interactions between 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde and potential biological targets. These studies have provided valuable insights into how structural modifications can be made to improve drug-like characteristics.

The aldehyde group in 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde serves as a critical functional handle for further chemical transformations. It can undergo various reactions such as condensation reactions with amino acids or nucleophiles, leading to the formation of amides or imines. These derivatives have shown promise in various applications, including the synthesis of peptidomimetics and other bioactive molecules. The ability to modify this group allows for rapid diversification of the compound’s chemical space, facilitating high-throughput screening for new leads.

In conclusion, 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde represents a compelling example of how structural complexity can be harnessed for pharmaceutical development. Its unique combination of cyclic motifs and functional groups makes it a versatile building block for synthetic chemists. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.